Cas no 20419-35-6 (Furo[2,3-f]benzoxazole(8CI,9CI))

Furo[2,3-f]benzoxazole(8CI,9CI) structure
20419-35-6 structure
Product Name:Furo[2,3-f]benzoxazole(8CI,9CI)
CAS No:20419-35-6
MF:C9H5NO2
MW:159.141502141953
CID:241144
PubChem ID:22599158
Update Time:2025-04-19

Furo[2,3-f]benzoxazole(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Furo[2,3-f]benzoxazole(8CI,9CI)
    • furo[2,3-f][1,3]benzoxazole
    • benzofuro[6,5-d]oxazole
    • 20419-35-6
    • SCHEMBL4137601
    • DTXSID40626768
    • Inchi: 1S/C9H5NO2/c1-2-11-8-4-7-9(3-6(1)8)12-5-10-7/h1-5H
    • InChI Key: JOQBMYSWQKYBBH-UHFFFAOYSA-N
    • SMILES: O1C=CC2C=C3C(=CC1=2)N=CO3

Computed Properties

  • Exact Mass: 159.03205
  • Monoisotopic Mass: 159.032028402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.17
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